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Compound of Interest

Compound Name: 4-Ethoxybenzeneacetaldehyde

Cat. No.: B1600039 Get Quote

This guide provides a comprehensive examination of the critical physical properties of 4-
Ethoxybenzeneacetaldehyde, a key intermediate in advanced organic synthesis. Designed

for researchers, scientists, and professionals in drug development, this document synthesizes

technical data with practical, field-proven methodologies for its characterization. We will delve

into the causality behind experimental choices, ensuring that the described protocols are self-

validating and grounded in authoritative scientific principles.

Introduction to 4-Ethoxybenzeneacetaldehyde
4-Ethoxybenzeneacetaldehyde, systematically named 2-(4-ethoxyphenyl)acetaldehyde, is an

aromatic aldehyde of significant interest in synthetic chemistry.[1] Its molecular structure

features a benzene ring substituted with both an ethoxy group (-OCH2CH3) and an

acetaldehyde group (-CH2CHO).[1] This bifunctional nature, combining a reactive aldehyde

with an ether linkage, makes it a versatile precursor for constructing more complex molecules.

[1]

Its role is particularly notable in medicinal chemistry. For instance, it serves as a crucial building

block in the synthesis of novel therapeutic agents, such as Type I positive allosteric modulators

(PAMs) for the α7 nicotinic acetylcholine receptor (nAChR), a target for addressing cognitive

deficits in conditions like schizophrenia.[1] The precise physical properties of this compound

are paramount for its purification, handling, and subsequent reactions, ensuring high yield and

purity of the final products.
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Core Physical and Chemical Properties
The fundamental physical constants of a compound are critical for its identification, purification,

and safe handling in a laboratory setting. The properties of 4-Ethoxybenzeneacetaldehyde
are summarized below.

Property Value Source(s)

IUPAC Name
2-(4-

ethoxyphenyl)acetaldehyde
[1][2]

CAS Number 433229-42-6 [1][2][3]

Molecular Formula C₁₀H₁₂O₂ [1][2]

Molecular Weight 164.20 g/mol [1][2]

Boiling Point 266 °C [1][3]

Density 1.025 g/cm³ [1][3]

Flash Point 114 °C [3]

Storage Temp.
Inert atmosphere, Store in

freezer, under -20°C
[3]

Note: A specific melting point is not prominently cited in the literature, which suggests the

compound is a liquid at or near standard ambient temperature. The related compound, 4-

Ethoxybenzaldehyde, has a reported melting point of 13-14 °C.[4]

The Boiling Point: A Critical Parameter for
Purification
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor. For 4-
Ethoxybenzeneacetaldehyde, the reported boiling point is 266 °C.[1][3] This relatively high

boiling point is consistent with its molecular weight and the presence of a polar carbonyl group,

which leads to dipole-dipole intermolecular attractions, requiring more energy to overcome than

the dispersion forces found in nonpolar compounds of similar size.[5]
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Experimental Determination of Boiling Point (Micro-
Scale Method)
For research applications where sample quantity may be limited, a micro-scale boiling point

determination using a Thiele tube is a highly effective and material-sparing technique.[6] This

method relies on observing the temperature at which a rapid and continuous stream of bubbles

emerges from a submerged capillary tube and ceases upon cooling.

Causality in Protocol Design: The choice of a Thiele tube is deliberate; its unique shape is

designed to create convection currents in the heating oil when the side arm is heated, ensuring

uniform temperature distribution throughout the apparatus without the need for mechanical

stirring. The inverted capillary tube traps a small amount of air. As the sample is heated, this

trapped air expands and escapes. At the boiling point, the sample's vapor pressure overcomes

the atmospheric pressure, and a rapid stream of vapor bubbles exits the capillary. The true

boiling point is recorded upon cooling, at the precise moment the bubble stream stops and the

liquid is drawn back into the capillary. This is because at that instant, the external atmospheric

pressure has just overcome the vapor pressure of the substance.

Protocol: Thiele Tube Boiling Point Determination

Sample Preparation: Add 0.2-0.3 mL of 4-Ethoxybenzeneacetaldehyde to a small-diameter

test tube (e.g., a Durham tube).

Capillary Insertion: Take a standard melting point capillary tube and seal one end using a

burner flame. Place this capillary tube into the sample test tube with the open end down.[6]

[7]

Apparatus Assembly: Attach the sample tube to a thermometer using a rubber band or wire.

The bottom of the test tube should be level with the thermometer bulb.[6]

Thiele Tube Setup: Secure the thermometer assembly within a Thiele tube using a notched

cork, ensuring the heating oil (mineral oil or silicone oil) is well below the cork but fully covers

the sample tube. The rubber band should remain above the oil level to prevent softening.

Heating: Gently heat the side arm of the Thiele tube with a micro-burner. Observe the

sample. As the temperature rises, a slow stream of bubbles will emerge from the capillary
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tube as the trapped air expands.

Observation: Continue heating until a rapid, continuous stream of bubbles is observed

exiting the capillary tip. This indicates the temperature is just above the boiling point.

Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.

Carefully watch the capillary tube. The boiling point is the temperature at which the bubble

stream ceases and the liquid is drawn back into the capillary tube.[6]

Validation: For authoritative results, repeat the determination with a fresh sample to ensure

consistency. Record the ambient atmospheric pressure, as boiling points are pressure-

dependent.

Sample Preparation Apparatus Assembly Measurement
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Caption: Workflow for micro-scale boiling point determination.

The Melting Point: A Key Indicator of Purity
The melting point of a crystalline solid is the temperature at which it changes state from solid to

liquid. For a pure compound, this transition occurs over a very narrow range, typically 0.5-

1.0°C.[8] The presence of impurities disrupts the crystal lattice, which typically causes a

depression of the melting point and a broadening of the melting range.[9] Therefore, melting

point determination is a fundamental technique for assessing the purity of a solid sample.

Experimental Determination of Melting Point
While 4-Ethoxybenzeneacetaldehyde is typically a liquid, its solidification point can be

determined. This protocol is described for a generic solid organic compound and is directly

applicable for assessing the purity of solid precursors or derivatives of the target compound.
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Causality in Protocol Design: The core principle is to heat a small, powdered sample slowly and

observe the precise temperature range of the solid-to-liquid phase transition. Packing the

sample tightly into a thin-walled capillary tube ensures efficient and uniform heat transfer. A

slow heating rate (1-2 °C per minute) is critical near the melting point to allow the thermometer

and the sample to be in thermal equilibrium, yielding an accurate reading. A rapid heating rate

will cause the thermometer reading to lag behind the true temperature of the sample, resulting

in an erroneously wide and high melting range.

Protocol: Capillary Melting Point Determination

Sample Preparation: Place a small amount of the dry solid compound on a clean, dry

surface. Gently tap the open end of a capillary tube into the powder.

Sample Packing: Invert the tube and tap its sealed bottom on a hard surface to pack the

powder tightly into the bottom.[8] The packed sample should be 2-3 mm high.

Apparatus Setup: Place the capillary tube into the sample holder of a melting point apparatus

(e.g., a DigiMelt or Mel-Temp).[9]

Rapid Heating (Optional): If the approximate melting point is unknown, perform a rapid

determination by heating quickly to find a rough range. Allow the apparatus to cool

significantly before the next step.

Accurate Determination: Set the apparatus to heat slowly, at a rate of 1-2 °C per minute,

through the expected melting range.

Observation and Measurement: Record two temperatures:

T1: The temperature at which the first drop of liquid appears.

T2: The temperature at which the last crystal of solid melts completely.

Reporting: The melting point is reported as the range from T1 to T2. A sharp range (e.g.,

121.0-121.5 °C) indicates high purity.
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Sample Preparation Apparatus Setup Measurement
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Caption: Workflow for capillary melting point determination.

Conclusion
A thorough understanding and precise determination of physical properties like the boiling and

melting points are indispensable in the fields of chemical synthesis and drug development. For

4-Ethoxybenzeneacetaldehyde, these parameters govern its purification via distillation and

provide a crucial quality control metric for its solid precursors and derivatives. The

methodologies outlined in this guide emphasize the importance of careful technique and an

understanding of the underlying physical principles to ensure the generation of accurate,

reliable, and reproducible data, upholding the highest standards of scientific integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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